Cas no 920479-55-6 (N-(1,3-thiazol-5-yl)methylcyclopropanamine)

• Product Name: N-(1,3-thiazol-5-yl)methylcyclopropanamine
• CAS No: 920479-55-6
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 2158072
• PubChem ID: 28064153
• Update Time: 2025-04-21

N-(1,3-thiazol-5-yl)methylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-thiazol-5-ylmethyl-amine
• N-(Thiazol-5-ylmethyl)cyclopropanamine
• SCHEMBL2736252
• 920479-55-6
• EN300-1216421
• ALBB-015167
• DB-109950
• N-[(1,3-thiazol-5-yl)methyl]cyclopropanamine
• cyclopropyl(1,3-thiazol-5-ylmethyl)amine dihydrochloride
• CS-0271466
• cyclopropyl(1,3-thiazol-5-ylmethyl)amine
• F2167-6247
• N-(1,3-thiazol-5-ylmethyl)cyclopropanamine
• AKOS005174943
• N-(1,3-thiazol-5-yl)methylcyclopropanamine

• MDL： MFCD08060690
• Inchi： 1S/C7H10N2S/c1-2-6(1)9-4-7-3-8-5-10-7/h3,5-6,9H,1-2,4H2
• InChI Key： UFKTVLAFAKBFST-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CNC1CC1

Computed Properties

• Exact Mass: 154.05646950Da
• Monoisotopic Mass: 154.05646950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 261.9±15.0 °C at 760 mmHg
• Flash Point: 112.2±20.4 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-(1,3-thiazol-5-yl)methylcyclopropanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)